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Compound of Interest

Compound Name: 2-Methoxypropane

Cat. No.: B122115 Get Quote

This guide provides essential safety and logistical information for the proper handling and

disposal of 2-Methoxypropane (also known as isopropyl methyl ether). The following

procedures are designed for researchers, scientists, and drug development professionals to

minimize risks to personnel and the environment. Adherence to your institution's specific

protocols and local regulations for hazardous waste is mandatory.[1][2]

I. Immediate Safety and Handling Precautions
Before handling 2-Methoxypropane for disposal, it is crucial to observe the following safety

measures:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles with side-shields, chemical-resistant gloves (nitrile or polyvinyl alcohol), and a flame-

resistant lab coat.[3][4][5] Note that disposable nitrile gloves may have a limited

breakthrough time (around 3 minutes), so they should be replaced immediately upon

contamination.[3]

Ventilation: Conduct all handling of 2-Methoxypropane within a certified chemical fume

hood or in a well-ventilated area to prevent the inhalation of vapors.[3][6][7]

Ignition Sources: 2-Methoxypropane is an extremely flammable liquid.[4] Keep it away from

all sources of ignition, including heat, sparks, open flames, and hot surfaces.[8][9] Use only

non-sparking tools and explosion-proof equipment.[4][9] All metal equipment, including

containers, must be grounded and bonded to prevent static electricity discharge.[4][10]
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II. Peroxide Formation: A Critical Hazard
Like many ethers, 2-Methoxypropane can form explosive peroxide crystals upon exposure to

air and light, especially during prolonged storage.[5][6][8]

Dating Containers: Mark containers with the date of receipt and the date of first opening.[5]

[6]

Storage Limits: Opened containers should be disposed of within six months.[6][11]

Unopened containers should be disposed of within one year of receipt.[11]

Inspection: Before handling, visually inspect the container, particularly around the cap, for

the presence of white crystals. If crystals are observed, do not move or attempt to open the

container.[6][8] This situation is extremely dangerous. Immediately contact your institution's

Environmental Health and Safety (EHS) office or equivalent authority for emergency

disposal.[6][8]

Testing: Regularly test opened containers for the presence of peroxides, for example, every

three months.[6]

III. Step-by-Step Disposal Protocol
The required method for disposing of 2-Methoxypropane is through a licensed hazardous

waste management service.[1][12] Never pour ethers down the drain or dispose of them in

regular trash.[3]

Waste Collection:

Collect waste 2-Methoxypropane in a designated, compatible hazardous waste container.

[1][2] The original container is often suitable if it is in good condition.[1]

Ensure the container is made of a material compatible with flammable liquids and is free

from leaks.[1] The container must have a tightly sealing cap.[2][3]

Do not overfill the container; a general guideline is to fill it to only 70-80% of its capacity to

allow for vapor expansion.[13]

Segregation and Labeling:
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Do not mix 2-Methoxypropane waste with other, incompatible waste streams.[1][11]

Clearly label the waste container with the words "Hazardous Waste," the full chemical

name "2-Methoxypropane," and any other information required by your institution.[1][13]

Vague labels like "solvent waste" are not acceptable.[13]

Storage of Waste:

Store the sealed waste container in a cool, dry, well-ventilated area designated for

hazardous waste.[7][10]

The storage area should be away from heat, sunlight, and ignition sources.[11]

Store it separately from incompatible materials such as strong oxidizers and strong acids.

[3] Use secondary containment to prevent spills.[1]

Arranging for Disposal:

Contact your institution's EHS office or a licensed chemical waste disposal company to

schedule a pickup for the hazardous waste.[1][8]

IV. Accidental Release Measures
In the event of a spill, personal safety is the top priority.[8]

Small Spills (inside a fume hood):

Use a non-flammable absorbent material, such as sand or vermiculite, to contain the spill.

[8]

Scoop the absorbed material into a sealable container.

Do not allow the clean-up materials to dry out.[8]

Label the container as hazardous waste and dispose of it following the protocol above.[11]

Large Spills:

Evacuate the immediate area and alert others.[8]
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If possible and safe to do so, prevent further leakage.[4]

Leave the area and contact your institution's emergency response team or EHS office

immediately.[8]

Data and Hazard Summary
The table below summarizes key quantitative and hazard information for 2-Methoxypropane.

Property Data

Synonyms
Isopropyl methyl ether, Methyl isopropyl ether,

2-methoxy-2-methylpropane, MTBE[7][10]

CAS Number 598-53-8[7]

Molecular Formula C₄H₁₀O[7]

Physical State Colorless liquid

Primary Hazards

Highly flammable liquid and vapor (H225).[10]

[14] May form explosive peroxides.[9] Harmful if

swallowed (H302).[4][14] May cause drowsiness

or dizziness (H336). Causes skin irritation

(H315).[10][14]

Disposal Classification

Hazardous Waste. Must be disposed of via an

approved waste disposal plant in accordance

with local, regional, and national regulations.[4]

[9]

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of 2-
Methoxypropane.
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Contingency: Spill
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Crystals Found!
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Caption: Workflow for the safe disposal of 2-Methoxypropane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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